4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid

• Molecular Formula: C16H12N2O3S2
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 4-[[(5Z)-3-methyl-4-oxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C16H12N2O3S2/c1-18-14(19)13(9-12-3-2-8-22-12)23-16(18)17-11-6-4-10(5-7-11)15(20)21/h2-9H,1H3,(H,20,21)/b13-9-,17-16?
• InChI Key: AWFVWUJHIZWOEF-SQQAOHKXSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=CS2)/SC1=NC3=CC=C(C=C3)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC=CS2)SC1=NC3=CC=C(C=C3)C(=O)O

Description

4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid, also known as MTB, is a synthetic compound with potential therapeutic applications. It belongs to the class of thiazolidine-2,4-dione derivatives and has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid is not fully understood. However, it has been proposed that 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid acts by binding to PPAR gamma, which is a transcription factor that regulates glucose and lipid metabolism. By activating PPAR gamma, 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid enhances insulin sensitivity and glucose uptake, leading to improved glucose metabolism. In addition, 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been shown to inhibit the activity of NF-kB, which is a transcription factor that regulates the production of pro-inflammatory cytokines. By inhibiting NF-kB, 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid reduces inflammation and oxidative stress.
Biochemical and Physiological Effects:
4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been shown to have several biochemical and physiological effects. It has been found to improve glucose metabolism by increasing insulin sensitivity and glucose uptake. In addition, 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been shown to reduce inflammation and oxidative stress by inhibiting the production of pro-inflammatory cytokines. Furthermore, 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been found to exhibit cytotoxic activity against cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. In addition, it has been extensively studied for its biological activities, making it a well-established research tool. However, there are also some limitations to the use of 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid in lab experiments. It has been shown to exhibit cytotoxic activity, which may limit its use in certain experiments. Furthermore, the mechanism of action of 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid is not fully understood, which may complicate its use in certain studies.

Future Directions

There are several future directions for the research on 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid. One direction is to further investigate its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. Another direction is to elucidate its mechanism of action and identify its molecular targets. Furthermore, the development of 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid derivatives with improved biological activities may also be a promising direction for future research.
Conclusion:
In conclusion, 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid is a synthetic compound with potential therapeutic applications. It has been extensively studied for its biological activities and has been found to exhibit cytotoxic activity against cancer cells, regulate glucose metabolism, and possess anti-inflammatory properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid have been discussed in this paper. Further research on 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid may lead to the development of new therapies for various diseases.

Synthesis Methods

4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid can be synthesized by the reaction of 2-thiophenecarboxaldehyde with 3-methyl-4-oxo-2-thioxo-1,3-thiazolidine in the presence of ammonium acetate. The resulting intermediate is then reacted with 4-aminobenzoic acid in the presence of acetic anhydride to obtain the final product. The purity of the compound can be confirmed by various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. It has been shown to exhibit cytotoxic activity against cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been found to regulate glucose metabolism by activating the peroxisome proliferator-activated receptor (PPAR) gamma, which is a key regulator of insulin sensitivity. Furthermore, 4-{[3-Methyl-4-oxo-5-(2-thienylmethylene)-1,3-thiazolidin-2-ylidene]amino}benzoic acid has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.